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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated form of the muscle
relaxant Metaxalone, Metaxalone-d3. It is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development, offering detailed information on
its fundamental properties, analytical methodologies, and conceptual mechanism of action.
This document adheres to stringent data presentation and visualization standards to ensure
clarity and utility in a research and development setting.

Core Compound Properties

Metaxalone-d3 is the deuterated analog of Metaxalone, a centrally acting skeletal muscle
relaxant. The inclusion of deuterium isotopes provides a distinct mass signature, making it an
ideal internal standard for quantitative bioanalytical assays. A summary of its key molecular and
physical properties is presented below.
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Property Value Source
Molecular Formula C12H12D3NOs3 SynZeal[1]
Molecular Weight 224.27 g/mol PubChem|[2]

5-[(2,4,6-trideuterio-3,5-
IUPAC Name dimethylphenoxy)methyl]-1,3- PubChem|[2]
oxazolidin-2-one

CAS Number 1192812-66-0 SynZeal[1]

] 5-((3,5-dimethylphenoxy-2,4,6-
Chemical Name o SynZeal[1]
d3)methyl)oxazolidin-2-one

Metaxalone, the non-deuterated parent compound, has a molecular formula of C12H1sNOs and
a molecular weight of approximately 221.25 g/mol .[3][4][5]

Experimental Protocols

The primary application of Metaxalone-d3 is as an internal standard in the quantitative analysis
of Metaxalone in biological matrices, typically using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). The following is a representative protocol synthesized from
established bioanalytical methods.

Bioanalytical Method for Quantification of Metaxalone in
Human Plasma

This method outlines the procedure for the sensitive and selective quantification of Metaxalone
in human plasma utilizing Metaxalone-d3 as an internal standard (1S).

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

To a 1.5 mL centrifuge tube, add 100 pL of human plasma.

Add 25 pL of the internal standard working solution (Metaxalone-d3 in methanol).

Add 25 pL of 0.1 M NaOH.
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Vortex for 30 seconds.
Add 1 mL of ethyl acetate and vortex for 5 minutes.
Centrifuge at 4000 rpm for 5 minutes.
Transfer the supernatant (organic layer) to a clean tube.
Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried residue with 200 pL of the mobile phase and vortex for 30 seconds.
Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.
. LC-MS/MS Instrumentation and Conditions

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

Column: A reverse-phase C18 column (e.g., 50 x 4.6 mm, 3.0 pm).

Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol, acetonitrile,
and 10 mM ammonium acetate buffer.

Flow Rate: 0.700 mL/minute.
Injection Volume: 5 pL.
Column Temperature: 45°C.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Positive ion mode.
Detection: Multiple Reaction Monitoring (MRM).

. Mass Spectrometry Parameters
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The following table summarizes the key mass spectrometry parameters for the detection of
Metaxalone and Metaxalone-d6 (a commonly used deuterated internal standard, with similar
principles applying to Metaxalone-d3).

Parameter Metaxalone Metaxalone-d6 (IS) Source

International Journal

Precursor lon (Q1) of Pharmaceutical
222.14 228.25 _
[M+H]* (m/z) Research and Allied
Sciences[2]

International Journal

of Pharmaceutical
Product lon (Q3) (m/z)  160.98 167.02 ]

Research and Allied

Sciences[2?]

International Journal

] of Pharmaceutical

Dwell Time (sec) 0.200 0.200 )
Research and Allied

Sciences[2]

International Journal

of Pharmaceutical
Cone Voltage (V) 25 25 ]

Research and Allied

Sciences[2]

Visualized Workflows and Pathways

To further elucidate the experimental and conceptual frameworks surrounding Metaxalone and
its deuterated analog, the following diagrams are provided in the DOT language.
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Caption: Bioanalytical workflow for Metaxalone quantification.
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Caption: Conceptual mechanism of action for Metaxalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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